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Compound of Interest

Compound Name: 1-Chloropentane
CAS No.: 29656-63-1
Cat. No.: B7769331
Get Quote
. J

Experimental measurement remains the benchmark for determining the physical properties of a
compound. The values obtained are grounded in direct observation under controlled laboratory
conditions. The properties of 1-Chloropentane have been well-characterized through various

standard analytical techniques.

Key Physicochemical Data

A survey of established chemical data sources reveals a consensus on the core properties of
1-Chloropentane, though minor variations exist depending on the precise experimental
conditions.
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Property Experimental Value Conditions Source(s)
Boiling Point 107-108 °C Atmospheric Pressure  [1][4][5][6]
107.9 °C 760 mmHg [71[8]

Density 0.882 g/mL 25°C [11[4115]
0.88 g/lcm? 20 °C [7]

Viscosity 0.59 mPa:s 20 °C [9]

Vapor Pressure 32.9 mmHg 25°C [718]
Refractive Index 1.412 20 °C (D-line) [51[6]
Water Solubility 197 mg/L 25°C [71[8]

Experimental Protocols: A Self-Validating System

The trustworthiness of experimental data hinges on the robustness of the methodology. Below
are detailed protocols for determining two fundamental properties: boiling point and density.
These methods are chosen for their reliability and accessibility in a standard organic chemistry

laboratory.
Protocol 1: Determination of Boiling Point via Simple Distillation

This method leverages the principle that a liquid's boiling point is the temperature at which its
vapor pressure equals the surrounding atmospheric pressure.[4] Distillation also serves as a
purification step, making it a dual-purpose technique.

Causality Behind Experimental Choices:

» Boiling Chips: These are added to prevent "bumping” (sudden, violent boiling) by providing
nucleation sites for smooth bubble formation.

o Thermometer Placement: The thermometer bulb must be positioned just below the side arm
of the distillation flask to ensure it accurately measures the temperature of the vapor that is
in thermal equilibrium with the boiling liquid, not the liquid itself.[4]
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Apparatus:

Round-bottom distillation flask

Heating mantle

Clamps and stand

Condenser

Receiving flask

Thermometer (-10 to 150 °C range)

Boiling chips

Procedure:

Assembly: Assemble the simple distillation apparatus, ensuring all glass joints are securely
connected.

Sample Preparation: Place the 1-Chloropentane sample into the distillation flask, filling it to
no more than two-thirds of its volume. Add 2-3 boiling chips.

Heating: Begin heating the flask gently with the heating mantle.

Observation: Observe the temperature as the liquid heats. The temperature will rise and then
stabilize as the vapor condenses on the thermometer bulb.

Data Recording: Record the temperature at which the liquid is actively boiling and a steady
stream of distillate is collected in the receiving flask. This stable temperature is the boiling
point.

Correction: If the atmospheric pressure is not 760 mmHg, a pressure correction may be
applied for higher accuracy.

Protocol 2: Determination of Density using a Pycnometer
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A pycnometer, or density bottle, is a piece of specialized glassware that allows for the precise
determination of a liquid's volume, leading to a highly accurate density measurement.

Causality Behind Experimental Choices:

e Pycnometer vs. Graduated Cylinder: A pycnometer is used over less accurate volumetric
glassware like a graduated cylinder because its ground-glass stopper has a fine capillary
tube, allowing excess liquid and trapped air to escape, ensuring the contained volume is
extremely consistent.[4]

o Temperature Control: Density is temperature-dependent. Performing measurements at a
controlled temperature (e.g., 25 °C) is crucial for reproducibility.

Apparatus:

Pycnometer (e.g., 10 mL or 25 mL)

Analytical balance (readable to +0.0001 g)

Constant temperature water bath

Thermometer

Procedure:

o Mass of Empty Pycnometer: Carefully clean and dry the pycnometer and its stopper. Weigh it
on the analytical balance and record the mass (ma).

e Mass of Pycnometer with Water: Fill the pycnometer with deionized water, insert the stopper,
and allow it to equilibrate in a water bath set to a specific temperature (e.g., 25.0 °C). Ensure
the capillary is filled and wipe any excess water from the outside. Weigh the filled
pycnometer and record the mass (mz).

e Mass of Pycnometer with Sample: Empty and thoroughly dry the pycnometer. Fill it with 1-
Chloropentane, equilibrate it at the same temperature, wipe it dry, and weigh it. Record this
mass (ms).

o Calculation:
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Mass of water = mz2 - ma

[e]

o

Volume of pycnometer = (Mass of water) / (Density of water at the measurement
temperature)

o

Mass of 1-Chloropentane = ms - m1

[¢]

Density of 1-Chloropentane = (Mass of 1-Chloropentane) / (Volume of pycnometer)

Section 2: Computationally Derived Properties of 1-
Chloropentane

Computational chemistry provides a powerful alternative for predicting molecular properties.
Through molecular dynamics (MD) simulations, we can model the behavior of molecules and
derive macroscopic properties from their collective interactions. This approach is particularly
valuable for screening compounds or understanding properties under conditions that are
difficult to replicate experimentally.

Predicted Physicochemical Data

Computational models, such as those used in the GROMACS simulation suite, can predict a
range of properties. The Alexandria Library, a quantum-chemical database, provides calculated
values for molecules like 1-chloropentane, often used to develop and validate force fields.[10]

Property Computational Value Method/Source

Dipole Moment (u) ~2.35D G4/CBS-QB3 Calculation
LogP (Octanol/Water) 2.73 Computed (Suzuki, 1991)
3.10 Computed (ChemSrc)

Molecular Weight 106.59 g/mol Computed

Note: Direct computational values for bulk properties like boiling point and viscosity are less
commonly published in databases and often require specific simulation studies. The values
above represent molecular-level properties that influence bulk behavior.
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Computational Protocol: A Typical MD Workflow

Determining bulk properties like density from first principles involves a multi-step simulation
workflow using software like GROMACS.[11][12] The core idea is to simulate a box of
molecules and observe their emergent behavior.

Causality Behind Computational Choices:

o Force Field Selection: The choice of force field (e.g., OPLS-AA, CHARMM) is critical. It is a
set of parameters that defines the potential energy of the system, dictating how atoms
interact. The force field must be well-parameterized for the molecule of interest to yield
accurate results.

e Ensemble Selection (NVT/NPT): The simulation is first equilibrated in an NVT ensemble
(constant Number of particles, Volume, and Temperature) to bring the system to the correct
temperature. It is then switched to an NPT ensemble (constant Number of particles,
Pressure, and Temperature) to allow the simulation box volume to fluctuate, enabling the
system to settle at its equilibrium density.[12][13]

Apparatus (Software):

Molecular modeling software (e.g., Avogadro) to build the initial structure.

GROMACS simulation package.[14]

A suitable force field (e.g., OPLS-AA).

High-performance computing resources.
Procedure:

o Topology Generation: Define the molecular topology for 1-Chloropentane. This file contains
all the information about atom types, bonds, angles, and charges required by the force field.

o System Setup: Create a simulation box and populate it with a sufficient number of 1-
Chloropentane molecules (e.g., ~500-1000) at a low initial density.
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» Energy Minimization: Perform an energy minimization step to remove any unfavorable steric
clashes or geometries in the initial configuration.

e NVT Equilibration: Run a short MD simulation in the NVT ensemble. This allows the system
to reach the desired temperature (e.g., 298.15 K) while keeping the volume constant.
Monitor the temperature to ensure it stabilizes.

o NPT Equilibration: Continue the simulation in the NPT ensemble. The pressure is held
constant (e.g., 1 bar), and the box volume is allowed to change. Monitor the system's density
until it converges to a stable average value.

e Production Run: Once equilibrated, run a longer production simulation to collect data for
analysis.

e Analysis: The average density of the system is calculated directly from the NPT production
run trajectory. Other properties, like viscosity, can be calculated from the trajectory using
more complex analyses (e.g., Green-Kubo relations).

Section 3: Head-to-Head Comparison and Workflow
Analysis

The true value for a researcher lies in understanding how these two approaches compare and
when to apply each.

Comparative Summary Table
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Experimental Computational
Property . Agreement
Range Insight
Awell-run NPT

) simulation should )
Density 0.880 - 0.882 g/mL ] High
closely reproduce this

value.

Difficult to calculate
directly; requires
advanced simulation
N ) techniques (e.g., Moderate to Low
Boiling Point 107 - 108 °C )
Gibbs ensemble) or (Method Dependent)
can be estimated from
the heat of

vaporization.

, 2 75 (Experimenta]] 2.73-3.10 Hih
o . Xperimenta !
g P (Calculated)[7][15] ’

Discussion

For fundamental properties like density and LogP, there is often excellent agreement between
high-quality experimental data and well-parameterized computational models.[7][15] The
experimental value for LogP is 2.73, which matches one of the computed values exactly,
indicating the strength of modern predictive algorithms for this property.[7]

Properties related to phase transitions, such as boiling point, are significantly more challenging
to predict computationally and require specialized simulation setups that are not as
straightforward as an NPT simulation for density.

The primary advantage of the experimental approach is its directness and accuracy, providing
a definitive real-world value. The computational approach, while indirect, offers unparalleled
insight into the molecular-level interactions that give rise to these bulk properties and allows for
the prediction of properties without synthesizing the compound.

Workflow Visualization
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The following diagram illustrates the distinct yet complementary workflows for determining a
physical property like density via experimental and computational methods.

Determine Density of 1-Chloropentane

Experimental Workflow Computatipnal Workflow

Obtain Physical Sample Define Molecular Model
of 1-Chloropentane (Force Field Topology)

Physical Handling System Building

Prepare Pycnometer Build Simulation Box
(Clean, Dry, Weigh) (Populate with Molecules)

etric Measurement Simulation Engine

Measure Mass of Sample Run MD Simulation
at Controlled Temperature (NVT & NPT Equilibration)

Data Processing Post-processing

Calculate Density Analyze Trajectory
(Mass / Volume) (Average Box Volume)

Final Experimental Final Computational
Density Value Density Value

/ J
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Caption: A comparative flowchart of experimental versus computational workflows for
determining the density of 1-Chloropentane.

Conclusion

Both experimental measurement and computational simulation are indispensable tools in the
modern chemical and pharmaceutical sciences. For 1-Chloropentane, experimental data
provides a solid, reliable foundation for its physical properties, essential for process design and
safety.[1] Computational methods complement this by offering a predictive framework to
understand the molecular basis of these properties and to estimate them for novel or
uncharacterized compounds.

For researchers and drug development professionals, the optimal approach involves leveraging
both. Use established experimental data from reputable sources like the NIST Chemistry
WebBook whenever available.[16] Employ computational tools to screen new derivatives, to
understand structure-property relationships, and to investigate phenomena at a level of detail
that experiments cannot achieve. This dual approach ensures both accuracy and insight,
accelerating the pace of discovery and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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